Cas no 1361780-62-2 (6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine)

• Product Name: 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine
• CAS No: 1361780-62-2
• MF: C₁₂H₈Cl₂N₂O₃
• MW: 299.10952091217
• CID: 4928135
• Update Time: 2025-06-21

6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C12H8Cl2N2O3/c1-19-11-5-4-10(15-12(11)16(17)18)8-6-7(13)2-3-9(8)14/h2-6H,1H3
• InChI Key： BPRJQVLZGWNJGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=C([N+](=O)[O-])N=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9

Additional information on 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine

Introduction to 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS No. 1361780-62-2)

6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine, with the CAS number 1361780-62-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group, a methoxy group, and dichlorophenyl substituents, which collectively contribute to its chemical and biological properties.

The chemical structure of 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine is composed of a pyridine ring with specific functional groups attached. The nitro group at the 2-position imparts strong electron-withdrawing properties, while the methoxy group at the 3-position provides electron-donating characteristics. The dichlorophenyl substituent at the 6-position further enhances the compound's hydrophobicity and lipophilicity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine in the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising lead compound for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Additionally, 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine has shown potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of NF-κB, a key transcription factor implicated in cancer progression. These findings suggest that this compound could be further developed into a novel chemotherapeutic agent.

The pharmacokinetic properties of 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine have also been extensively studied. Its high lipophilicity facilitates good absorption and distribution in biological systems. However, its metabolic stability and excretion pathways require further investigation to optimize its therapeutic potential. Preclinical studies have shown that it exhibits low toxicity and good safety profiles, making it suitable for further clinical evaluation.

In terms of synthetic methods, several efficient routes have been developed to synthesize 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine. One common approach involves the nitration of a substituted pyridine followed by functional group modifications to introduce the desired substituents. These synthetic strategies are crucial for large-scale production and commercialization of the compound.

The future prospects for 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its pharmacokinetic properties and target specific tissues or organs.

In conclusion, 6-(2,5-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS No. 1361780-62-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into novel therapeutic agents for various diseases. Continued research and development will likely uncover new applications and optimize its therapeutic potential.